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Compound of Interest

Compound Name: 2-Bromo-1h-phenalen-1-one

Cat. No.: B15492300

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-1h-phenalen-1-one is not publicly
available. The following guidance is based on the safety profiles of structurally similar
compounds, such as other brominated ketones and phenalenone derivatives. Researchers
should handle this compound with extreme caution and assume it is hazardous.

Given the lack of specific data, a conservative approach to safety is mandatory. The
information provided for related compounds indicates that molecules of this class can be
acutely toxic, corrosive to skin and eyes, and harmful if inhaled or ingested.

Hazard Summary for Structurally Related Compounds

The following table summarizes the known hazards of compounds structurally analogous to 2-
Bromo-1h-phenalen-1-one, such as 2-Bromoacetophenone. These hazards should be
considered potential risks when handling 2-Bromo-1h-phenalen-1-one.

Hazard Classification Description

Acute Oral Toxicity Potentially fatal if swallowed.[1]

Acute Inhalation Toxicity May be fatal if inhaled.[1]

Skin Corrosion/Irritation Causes severe skin burns and irritation.[1][2]
Eye Damage/Irritation Causes serious eye damage.[1][2]
Respiratory Irritation May cause respiratory tract irritation.[1][2]
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is essential to minimize exposure and
ensure personal safety.

Equipment Specifications

] Chemical safety goggles and a face shield are
Eye and Face Protection ]
required.

Chemical-resistant gloves (e.qg., nitrile,
Hand Protection neoprene) are mandatory. Inspect gloves for

integrity before each use.

_ A flame-retardant lab coat and chemical-
Body Protection .
resistant apron must be worn.

All handling of this compound must be
conducted in a certified chemical fume hood. If
) ) there is a risk of dust or aerosol generation, a
Respiratory Protection . . .
NIOSH-approved respirator with an appropriate
cartridge for organic vapors and particulates

should be used.

Operational and Disposal Plans

A systematic approach to handling, from receipt of the material to its final disposal, is critical for
safety and regulatory compliance.

Experimental Protocol: Safe Handling Workflow

e Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or
leakage. The container should be clearly labeled.

o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and bases. The storage area should be clearly
marked with hazard warnings.
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» Preparation for Use: Before handling, ensure that a chemical fume hood is operational and
that all necessary PPE is readily available. An emergency eyewash station and safety
shower must be accessible.

» Handling and Dispensing: Conduct all weighing and dispensing of the solid compound within
a chemical fume hood to prevent inhalation of any dust. Use appropriate tools to handle the
material and avoid creating dust.

o Experimental Use: During experimental procedures, maintain containment of the chemical.
Ensure all reaction vessels are properly labeled.

o Decontamination: After use, decontaminate all surfaces, glassware, and equipment that have
come into contact with the chemical.

o Waste Collection: All contaminated waste, including disposable PPE, weighing papers, and
cleaning materials, must be collected in a designated, sealed, and clearly labeled hazardous
waste container.

Waste Disposal Plan

All waste contaminated with 2-Bromo-1h-phenalen-1-one must be treated as hazardous
waste.

e Solid Waste: Contaminated items such as gloves, wipes, and weighing papers should be
placed in a designated, sealed hazardous waste container.

e Liquid Waste: Solutions containing 2-Bromo-1h-phenalen-1-one should be collected in a
separate, sealed, and labeled hazardous waste container. Do not mix with other waste
streams unless compatibility is confirmed.

o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.

Workflow Diagram
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Safe Handling Workflow for 2-Bromo-1h-phenalen-1-one
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Caption: Workflow for handling 2-Bromo-1h-phenalen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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